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20-Deoxo-5-O-[3,6-dideoxy-3-(dimethylamino)-β-D-glucopyranosyl]-20-(1-piperidinyl)tylonolide 20-Deoxo-5-O-[3,6-dideoxy-3-(dimethylamino)-β-D-glucopyranosyl]-20-(1-piperidinyl)tylonolide
Brand Name: Vulcanchem
CAS No.: 1003024-01-8
VCID: VC0044450
InChI: InChI=1S/C36H62N2O9/c1-8-30-27(21-39)18-22(2)12-13-28(40)23(3)19-26(14-17-38-15-10-9-11-16-38)35(24(4)29(41)20-31(42)46-30)47-36-34(44)32(37(6)7)33(43)25(5)45-36/h12-13,18,23-27,29-30,32-36,39,41,43-44H,8-11,14-17,19-21H2,1-7H3/t23-,24+,25-,26+,27-,29-,30+,32+,33-,34+,35-,36+/m1/s1
SMILES: CCC1C(C=C(C=CC(=O)C(CC(C(C(C(CC(=O)O1)O)C)OC2C(C(C(C(O2)C)O)N(C)C)O)CCN3CCCCC3)C)C)CO
Molecular Formula: C36H62N2O9
Molecular Weight: 666.897

20-Deoxo-5-O-[3,6-dideoxy-3-(dimethylamino)-β-D-glucopyranosyl]-20-(1-piperidinyl)tylonolide

CAS No.: 1003024-01-8

Reference Standards

VCID: VC0044450

Molecular Formula: C36H62N2O9

Molecular Weight: 666.897

20-Deoxo-5-O-[3,6-dideoxy-3-(dimethylamino)-β-D-glucopyranosyl]-20-(1-piperidinyl)tylonolide - 1003024-01-8

CAS No. 1003024-01-8
Product Name 20-Deoxo-5-O-[3,6-dideoxy-3-(dimethylamino)-β-D-glucopyranosyl]-20-(1-piperidinyl)tylonolide
Molecular Formula C36H62N2O9
Molecular Weight 666.897
IUPAC Name (4R,5S,6S,7R,9R,15R,16S)-6-[(2R,3S,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy-16-ethyl-4-hydroxy-15-(hydroxymethyl)-5,9,13-trimethyl-7-(2-piperidin-1-ylethyl)-1-oxacyclohexadeca-11,13-diene-2,10-dione
Standard InChI InChI=1S/C36H62N2O9/c1-8-30-27(21-39)18-22(2)12-13-28(40)23(3)19-26(14-17-38-15-10-9-11-16-38)35(24(4)29(41)20-31(42)46-30)47-36-34(44)32(37(6)7)33(43)25(5)45-36/h12-13,18,23-27,29-30,32-36,39,41,43-44H,8-11,14-17,19-21H2,1-7H3/t23-,24+,25-,26+,27-,29-,30+,32+,33-,34+,35-,36+/m1/s1
Standard InChIKey ABAAFZDFQGVJIM-JOURUYFCSA-N
SMILES CCC1C(C=C(C=CC(=O)C(CC(C(C(C(CC(=O)O1)O)C)OC2C(C(C(C(O2)C)O)N(C)C)O)CCN3CCCCC3)C)C)CO
PubChem Compound 146156185
Last Modified Nov 11 2021
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